Cas no 112821-99-5 (Propane-1,1-d2,1,2-dibromo-3-chloro- (9CI))

• Product Name: Propane-1,1-d2,1,2-dibromo-3-chloro- (9CI)
• CAS No: 112821-99-5
• MF: C₃H₅Br₂Cl
• MW: 238.345122098923
• CID: 221842
• PubChem ID: 12859636
• Update Time: 2025-04-19

Propane-1,1-d2,1,2-dibromo-3-chloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propane-1,1-d2,1,2-dibromo-3-chloro- (9CI)
• 1,2-Dibromo-3-chloropropane-1,1-d2
• Propane-1,1-d2, 1,2-dibromo-3-chloro-
• 112821-99-5

• Inchi： 1S/C3H5Br2Cl/c4-1-3(5)2-6/h3H,1-2H2/i1D2
• InChI Key： WBEJYOJJBDISQU-DICFDUPASA-N
• SMILES： BrC(CCl)C([2H])([2H])Br

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 235.85721g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 32
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 52.54